![molecular formula C₁₄H₂₁NO₂S B1146309 Des[(3-chloro-2-propenyl)oxy]-2-iminoallyl Clethodim CAS No. 1346600-51-8](/img/no-structure.png)
Des[(3-chloro-2-propenyl)oxy]-2-iminoallyl Clethodim
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Properties
{ "Design of the Synthesis Pathway": "The synthesis of Des[(3-chloro-2-propenyl)oxy]-2-iminoallyl Clethodim can be achieved through a multi-step process involving the protection of functional groups, formation of key intermediates, and subsequent deprotection and coupling reactions.", "Starting Materials": ["Clethodim", "3-chloro-2-propen-1-ol", "2-aminoacetaldehyde diethyl acetal", "Acetic anhydride", "Methanol", "Sodium bicarbonate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol"], "Reaction": ["1. Protect the amino group of 2-aminoacetaldehyde diethyl acetal with acetic anhydride to form the diacetyl derivative.", "2. React 3-chloro-2-propen-1-ol with the diacetyl derivative in the presence of sodium bicarbonate to form the protected intermediate.", "3. Deprotect the amino group with hydrochloric acid to generate the imine intermediate.", "4. Protect the imine intermediate with ethyl orthoformate to form the iminoacetal derivative.", "5. React the iminoacetal derivative with Clethodim in the presence of sodium hydroxide to form the desired product.", "6. Deprotect the imino group with methanol and hydrochloric acid to obtain Des[(3-chloro-2-propenyl)oxy]-2-iminoallyl Clethodim."] } | |
CAS No. |
1346600-51-8 |
Molecular Formula |
C₁₄H₂₁NO₂S |
Molecular Weight |
267.39 |
Synonyms |
5-(2-Ethylsulfanylpropyl)-3-hydroxy-2-(1-iminoallyl)cyclohex-2-enone; |
Origin of Product |
United States |
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